2-cyclohexyl-N-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)acetamide

• IUPAC Name: 2-cyclohexyl-N-[[1-(4-ethoxyphenyl)tetrazol-5-yl]methyl]acetamide
• InChI: InChI=1S/C18H25N5O2/c1-2-25-16-10-8-15(9-11-16)23-17(20-21-22-23)13-19-18(24)12-14-6-4-3-5-7-14/h8-11,14H,2-7,12-13H2,1H3,(H,19,24)
• InChI Key: ZGSGMHOFSFTJBT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=NN=N2)CNC(=O)CC3CCCCC3
• Molecular Formula: C18H25N5O2
• Molecular Weight: 343.4 g/mol

Description

The compound “2-cyclohexyl-N-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)acetamide” is an organic compound. It likely contains a cyclohexyl group (a six-membered carbon ring), an ethoxyphenyl group (a phenyl ring with an ethoxy substituent), and a tetrazolyl group (a five-membered ring containing four nitrogen atoms and one carbon atom). The exact properties and functions of this compound would depend on its specific structure and the context in which it is used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry are commonly used to determine the structures of complex organic compounds.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its specific structure. The presence of functional groups like the tetrazole ring or the amide group could make it reactive towards certain reagents.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its specific structure. These properties could be measured experimentally or predicted using computational methods.

Scientific Research Applications

Pain Management

• . Researchers explore their interactions with pain receptors and pathways to develop novel analgesics.

Anti-Inflammatory Agents

• Inflammation plays a crucial role in various diseases. . Scientists study its effects on inflammatory pathways and cytokine regulation.

Autoimmune Disease Treatment

• T-cell-mediated autoimmune diseases, such as rheumatoid arthritis and multiple sclerosis, require targeted therapies. .

Cancer Therapy

• The 2-(pyrimidin-5-yl)quinoxaline scaffold has drawn interest in cancer research. .

Hypoxia-Related Applications

• . Hypoxia, or low oxygen levels, occurs in various conditions (e.g., ischemic diseases, cancer). Investigating these effects could lead to therapeutic breakthroughs.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a drug, its mechanism of action would involve interacting with certain biological targets to produce a therapeutic effect.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and environmental impact. These would need to be assessed through laboratory testing and risk assessment.

Future Directions

The future directions for research on this compound would depend on its current applications and potential uses. This could involve optimizing its synthesis, studying its properties, or exploring new applications.